2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid

• Molecular Formula: C6H7N3O3
• Molecular Weight: 169.14 g/mol
• IUPAC Name: 2-(aminomethyl)-6-oxo-1H-pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C6H7N3O3/c7-1-4-8-2-3(6(11)12)5(10)9-4/h2H,1,7H2,(H,11,12)(H,8,9,10)
• InChI Key: LSTKXNNIWMNZMR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=N1)CN)C(=O)O

Description

2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid is a pyrimidine derivative characterized by a hydroxyl group at position 4 and an aminomethyl substituent at position 2 of the pyrimidine ring. The carboxylic acid moiety at position 5 enhances its polarity, making it a candidate for applications in medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid can be achieved through several synthetic routes. One common method involves the condensation of a suitable aminomethyl precursor with a pyrimidine derivative under controlled conditions. For example, the reaction of 2-aminomethylpyrimidine with a hydroxylating agent can yield the desired compound. The reaction conditions typically involve the use of solvents such as methanol or ethanol and may require the presence of a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production of 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde derivative.

Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate or chromium trioxide for oxidation reactions, and reducing agents like lithium aluminum hydride or sodium borohydride for reduction reactions. Substitution reactions may involve the use of halogenating agents or other nucleophiles under basic or acidic conditions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield 2-(Aminomethyl)-4-oxopyrimidine-5-carboxylic acid, while reduction of the carboxylic acid group can produce 2-(Aminomethyl)-4-hydroxypyrimidine-5-alcohol.

Scientific Research Applications

2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and can be used in various organic synthesis reactions.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in the study of enzyme mechanisms and protein-ligand interactions.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid involves its interaction with molecular targets such as enzymes or receptors. The aminomethyl group can form hydrogen bonds or ionic interactions with active sites, while the hydroxyl and carboxylic acid groups can participate in additional binding interactions. These interactions can modulate the activity of the target molecule, leading to various biological effects .

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The following table summarizes key structural and physicochemical differences between 2-(aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid and related pyrimidine derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference ID
2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid	2-(Aminomethyl), 4-hydroxy, 5-carboxy	C₆H₇N₃O₃	185.15 (calculated)	High polarity; potential drug intermediate	N/A
4-Amino-2-methyl-5-pyrimidinecarboxylic acid	4-Amino, 2-methyl, 5-carboxy	C₆H₇N₃O₂	153.14	Lower polarity due to methyl group; research chemical
4-Amino-2-(methylthio)pyrimidine-5-carboxylic acid	4-Amino, 2-(methylthio), 5-carboxy	C₆H₇N₃O₂S	185.20	Enhanced lipophilicity (S-containing); antimicrobial studies
5-Amino-2-(hydroxymethyl)pyrimidine-4-carboxylic acid	5-Amino, 2-(hydroxymethyl), 4-carboxy	C₆H₇N₃O₃	185.15	Isomeric hydroxyl/aminomethyl arrangement; synthetic intermediate
Ethyl 2-amino-4-hydroxypyrimidine-5-carboxylate	2-Amino, 4-hydroxy, 5-ester	C₈H₁₁N₃O₃	197.19	Ester form improves solubility; precursor for hydrolysis

Key Structural and Functional Differences

• The hydroxyl group at position 4 increases hydrogen-bonding capacity, distinguishing it from analogs like 4-amino derivatives (e.g., ).
• Carboxylic Acid vs. Ester :
  • The free carboxylic acid at position 5 (target compound) offers reactivity for salt formation or conjugation, whereas ester derivatives (e.g., ) are often used to modulate bioavailability.

Biological Activity

2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid is a pyrimidine derivative notable for its diverse biological activities, particularly as an inhibitor of enzymes in the folate biosynthesis pathway. This compound has garnered attention in medicinal chemistry due to its potential applications in treating bacterial infections and possibly other diseases. This article reviews the biological activity of this compound, synthesizing findings from various studies and presenting relevant data.

Chemical Structure and Properties

The chemical structure of 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid includes:

• Aminomethyl group : Contributes to hydrogen bonding.
• Hydroxyl group : Increases solubility and enhances binding interactions.
• Carboxylic acid group : Plays a critical role in enzyme inhibition.

The molecular formula is C$_{7}$H$_{10}$N$_{2}$O$_{3}$.

Enzyme Inhibition

2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid primarily acts as an inhibitor of enzymes involved in the folate biosynthesis pathway. It specifically targets enzymes such as:

• Dihydroneopterin aldolase : This enzyme is crucial for converting 7,8-dihydroneopterin to 6-hydroxymethyl-7,8-dihydropterin. Inhibition disrupts essential metabolic processes in bacteria, positioning the compound as a potential antibacterial agent against pathogens like Staphylococcus aureus .

Antibacterial Activity

Research has demonstrated that this compound exhibits significant antibacterial properties. For instance, it has been shown to inhibit the enzyme IspF (2-C-methyl-d-erythritol-2,4-cyclodiphosphate synthase), which is vital for isoprenoid biosynthesis in bacteria but absent in mammals. This selectivity makes it an attractive target for drug development aimed at bacterial infections .

Structure-Activity Relationship (SAR)

The biological activity of 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid can be linked to its structural features. The presence of the aminomethyl group allows for effective interaction with enzyme active sites, while the hydroxyl and carboxylic acid groups enhance binding through additional hydrogen bonds and ionic interactions .

Study 1: Antibacterial Efficacy Against Burkholderia pseudomallei

In a study evaluating the antibacterial activity of various compounds against Burkholderia pseudomallei, 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid was found to stabilize proteins in fluorescence-based thermal shift assays. The compound demonstrated significant antibacterial activity, suggesting its potential for therapeutic use in treating infections caused by this pathogen .

Study 2: Inhibition of Folate Biosynthesis

Another study focused on the inhibition of folate biosynthesis enzymes by 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid. The results indicated that the compound effectively inhibited dihydroneopterin aldolase, leading to disrupted metabolic processes in bacteria. This finding underscores its potential as a lead compound for developing new antibacterial agents .

Biological Activity Overview

Activity	Target Enzyme	Effect	Reference
Antibacterial	Dihydroneopterin aldolase	Inhibition of bacterial growth
Antibacterial	IspF	Stabilization and inhibition

Structure-Activity Relationship Insights

Structural Feature	Interaction Type	Biological Impact
Aminomethyl group	Hydrogen bonding	Enhances binding to active sites
Hydroxyl group	Ionic interactions	Improves solubility and binding
Carboxylic acid group	Ionic interactions	Critical for enzyme inhibition

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 2-(Aminomethyl)-4-hydroxypyrimidine-5-carboxylic acid, and how are reaction conditions optimized?

• Methodology : Synthesis typically involves multi-step organic reactions. A common approach includes:

• Step 1 : Oxidation of precursor pyrimidine derivatives (e.g., 2,4,5-trimethylpyrimidine) using potassium permanganate under acidic conditions.
• Step 2 : Reductive amination to introduce the aminomethyl group, employing sodium borohydride or catalytic hydrogenation.
• Step 3 : Hydrolysis under alkaline conditions to yield the carboxylic acid moiety.
• Optimization : Reaction parameters (temperature: 50–80°C; solvent: ethanol/water mixtures; pH 8–10) are adjusted to maximize yield (reported 60–75%) and purity (>95% by HPLC) .

Q. Which spectroscopic techniques are critical for characterizing this compound, and what key data points should researchers prioritize?

• Techniques :

• NMR : ¹H and ¹³C NMR to confirm substitution patterns (e.g., δ 8.2 ppm for pyrimidine protons, δ 170 ppm for carboxylic acid).
• FT-IR : Peaks at ~3400 cm⁻¹ (N-H stretch), 1680 cm⁻¹ (C=O), and 1600 cm⁻¹ (C=N) .
• Mass Spectrometry : Molecular ion [M+H]⁺ at m/z 184.1 (calculated for C₇H₈N₃O₃).
  • Validation : Cross-reference with computational simulations (e.g., Gaussian DFT) to resolve ambiguities in tautomeric forms .

Q. How does the compound’s solubility vary across solvents, and what formulations enhance bioavailability in in vitro assays?

• Solubility Profile :

• High solubility in polar aprotic solvents (DMSO: >50 mg/mL), moderate in water (~10 mg/mL at pH 7.4).
• Poor solubility in non-polar solvents (e.g., hexane).
  • Formulation Strategies : Use co-solvents (e.g., PEG-400) or nanoemulsions to improve aqueous dispersion for cell-based studies .

Q. What are the recommended storage conditions to ensure long-term stability?

• Stability Protocol :

• Store at –20°C under inert gas (argon) to prevent oxidation.
• Lyophilized form retains >90% potency for 12 months; aqueous solutions are stable for ≤48 hours at 4°C .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported enzyme inhibition data involving this compound?

• Approaches :

• Kinetic Studies : Measure IC₅₀ under standardized conditions (pH 7.4, 37°C) to account for assay variability.
• Structural Analysis : Use X-ray crystallography or cryo-EM to map binding interactions with target enzymes (e.g., dihydrofolate reductase).
• Computational Validation : Molecular dynamics (MD) simulations to assess binding mode consistency across studies .

Q. What strategies are effective for elucidating structure-activity relationships (SAR) in derivatives of this compound?

• SAR Workflow :

• Functionalization : Introduce substituents at the 2-aminomethyl or 4-hydroxy positions via alkylation/acylation.
• Screening : Test derivatives against panels of cancer cell lines (e.g., MCF-7, HepG2) and bacterial strains (e.g., E. coli).
• Data Analysis : Apply QSAR models to correlate electronic (Hammett σ) or steric (Taft Es) parameters with bioactivity .

Q. What role does computational chemistry play in predicting the compound’s interactions with biological targets?

• Methods :

• Docking Studies : AutoDock Vina or Glide to predict binding affinity to proteins (e.g., thymidylate synthase).
• ADMET Prediction : SwissADME for pharmacokinetic profiling (e.g., logP = 0.8, BBB permeability: low).
• Case Study : A 2022 study used ensemble docking to identify derivatives with 10-fold higher selectivity for kinase targets .

Q. How can green chemistry principles be applied to improve the sustainability of its synthesis?

• Innovations :

• Biocatalysis : Use immobilized lipases or transaminases to replace toxic reagents (e.g., replacing NaBH₄ with enzymatic reduction).
• Flow Chemistry : Continuous-flow reactors reduce waste (E-factor < 5 vs. batch E-factor > 20).
• Solvent Selection : Switch to cyclopentyl methyl ether (CPME), a biodegradable solvent, for extraction steps .